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Compound of Interest

Compound Name: 7-Bromo-2,4-dichloroquinazoline

Cat. No.: B1517698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth exploration of 7-Bromo-2,4-dichloroquinazoline, a

heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its

unique electronic properties, conferred by the quinazoline core and the differential reactivity of

its two chlorine substituents, make it a versatile scaffold for the synthesis of a diverse array of

bioactive molecules. This document will detail its physicochemical properties, synthesis,

chemical reactivity with a focus on regioselective nucleophilic aromatic substitution, and its

applications as a key intermediate in the development of therapeutic agents. Experimental

insights and safety considerations are also provided to equip researchers with the necessary

knowledge for its effective and safe utilization.

Introduction: The Quinazoline Scaffold in Drug
Discovery
The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous approved drugs and clinical candidates. Its rigid, bicyclic structure provides a well-

defined orientation for pharmacophoric groups, enabling precise interactions with biological

targets. The introduction of bromine and chlorine atoms onto this scaffold, as in 7-Bromo-2,4-
dichloroquinazoline, offers synthetic handles for the construction of complex molecular

architectures and the fine-tuning of physicochemical and pharmacological properties. This
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guide focuses on the title compound, a key intermediate whose strategic importance lies in the

sequential and regioselective displacement of its chloro groups.

Physicochemical and Spectroscopic Profile
7-Bromo-2,4-dichloroquinazoline, with the CAS number 959237-68-4, is typically a white to

yellow solid at room temperature.[1] A summary of its key physicochemical properties is

presented in Table 1. While detailed spectroscopic data should be obtained for each batch,

typical spectral characteristics are available from commercial suppliers.[2]

Table 1: Physicochemical Properties of 7-Bromo-2,4-dichloroquinazoline

Property Value Source

CAS Number 959237-68-4 [3][4][5][6]

Molecular Formula C₈H₃BrCl₂N₂ [3][4]

Molecular Weight 277.94 g/mol [3][4]

IUPAC Name
7-bromo-2,4-

dichloroquinazoline
[3][6]

Appearance White to yellow solid [1]

Boiling Point 330.2 ± 24.0 °C (Predicted) [1]

Density 1.851 ± 0.06 g/cm³ (Predicted) [1][4]

pKa -1.17 ± 0.30 (Predicted) [1]

XLogP3 4.2 [4]

Synthesis of 7-Bromo-2,4-dichloroquinazoline: A
Proven Protocol
The synthesis of 7-Bromo-2,4-dichloroquinazoline is most effectively achieved through the

chlorination of the corresponding dione precursor, 7-bromoquinazoline-2,4(1H,3H)-dione. This

transformation is typically accomplished using a strong chlorinating agent such as phosphorus

oxychloride (POCl₃).
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Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis of 7-Bromo-2,4-
dichloroquinazoline.

Synthesis of 7-Bromo-2,4-dichloroquinazoline

7-bromoquinazoline-2,4(1H,3H)-dione

Phosphorus oxychloride (POCl₃)
N,N-Diisopropylethylamine (DIPEA)

Suspend in

Reflux

Heat to reflux

7-Bromo-2,4-dichloroquinazoline

Post-processing

Regioselective Nucleophilic Substitution

7-Bromo-2,4-dichloroquinazoline Nucleophile 1
(Mild Conditions)

C4 Attack 7-Bromo-2-chloro-4-(nucleophile)-quinazoline Nucleophile 2
(Harsh Conditions)

C2 Attack 7-Bromo-2,4-disubstituted-quinazoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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